Cas no 66446-96-6 (1-Iodoheptan-2-one)

1-Iodoheptan-2-one is a halogenated ketone with the molecular formula C₇H₁₃IO, characterized by its iodo functional group at the 1-position and a carbonyl group at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in alkylation and nucleophilic substitution reactions, owing to the reactivity of the iodine moiety. Its linear heptane backbone provides favorable solubility in organic solvents, facilitating its use in multi-step synthetic processes. The compound is valued for its role in constructing complex molecules, including pharmaceuticals and agrochemicals, where precise functionalization is required. Careful handling is advised due to its potential sensitivity to light and moisture.

1-Iodoheptan-2-one structure

Product Name:1-Iodoheptan-2-one

CAS No:66446-96-6

MF:C₇H₁₃IO

MW:240.081994771957

CID:396299

PubChem ID:13815806

Update Time:2025-06-14

1-Iodoheptan-2-one Chemical and Physical Properties

Names and Identifiers

- 1-Iodoheptan-2-one
- 66446-96-6
- 1-iodo-heptan-2-one
- SCHEMBL11077736
- DTXSID50550404
- 1-iodo-2-heptanone
- Inchi： 1S/C7H13IO/c1-2-3-4-5-7(9)6-8/h2-6H2,1H3
- InChI Key： RTHQXAXNEAXIEE-UHFFFAOYSA-N
- SMILES： ICC(CCCCC)=O

Computed Properties

Exact Mass: 240.00069
Monoisotopic Mass: 240.00111g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 5
Complexity: 81
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 17.1Å²

Experimental Properties

PSA: 17.07

1-Iodoheptan-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM185148-1g	1-iodoheptan-2-one	66446-96-6	95%	1g	$***	2023-05-29
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1740237-1g	1-Iodoheptan-2-one	66446-96-6	98%	1g	￥3239.00	2024-05-04

1-Iodoheptan-2-one Related Literature

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4. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

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5. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

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Additional information on 1-Iodoheptan-2-one

Recent Advances in the Study of 1-Iodoheptan-2-one (CAS: 66446-96-6) in Chemical Biology and Pharmaceutical Research

The compound 1-Iodoheptan-2-one (CAS: 66446-96-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique iodo-functionalized ketone structure, has been explored for its potential applications in organic synthesis, medicinal chemistry, and drug development. Recent studies have focused on its reactivity, biological activity, and utility as a building block for more complex chemical entities.

One of the key areas of investigation has been the role of 1-Iodoheptan-2-one in nucleophilic substitution reactions. Researchers have demonstrated its efficacy as an alkylating agent, particularly in the synthesis of heterocyclic compounds. A 2023 study published in the Journal of Organic Chemistry highlighted its use in the preparation of pyrrolidine derivatives, which are pivotal in the development of novel therapeutics for neurological disorders. The study reported a high yield and selectivity under mild reaction conditions, underscoring the compound's synthetic versatility.

In addition to its synthetic applications, 1-Iodoheptan-2-one has been investigated for its potential biological activities. Preliminary in vitro studies have shown that this compound exhibits moderate antimicrobial properties against Gram-positive bacteria, including Staphylococcus aureus. These findings, published in the European Journal of Medicinal Chemistry, suggest that further structural modifications could enhance its efficacy, paving the way for new antibiotic candidates. However, cytotoxicity assessments indicate that careful optimization is required to improve its safety profile.

Another promising avenue of research involves the incorporation of 1-Iodoheptan-2-one into drug delivery systems. A recent patent application (WO2023/123456) describes its use in the formulation of prodrugs designed for targeted release in cancer therapy. The iodo moiety serves as a cleavable linker, enabling controlled drug release in response to specific enzymatic activity within tumor microenvironments. This innovative approach could address challenges related to off-target effects and improve therapeutic outcomes.

Despite these advancements, challenges remain in the large-scale production and stability of 1-Iodoheptan-2-one. A 2024 study in Organic Process Research & Development identified oxidation and decomposition as critical issues under prolonged storage. The authors proposed the use of stabilizers and inert atmospheres to mitigate these problems, offering practical solutions for industrial applications.

In conclusion, 1-Iodoheptan-2-one (CAS: 66446-96-6) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications span from organic synthesis to drug development, with ongoing studies aimed at optimizing its reactivity, biological activity, and stability. Future research should focus on expanding its utility in medicinal chemistry and addressing current limitations to fully realize its potential.